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Abstract
This technical guide provides a comprehensive analysis of the spectral data for 5-Bromo-2-
hydroxy-3-nitrobenzaldehyde, a pivotal intermediate in the synthesis of specialized organic

compounds. Designed for researchers, scientists, and professionals in drug development, this

document delves into the nuanced interpretation of ¹H NMR, ¹³C NMR, Infrared (IR), and Mass

Spectrometry (MS) data. By grounding theoretical predictions with established experimental

protocols and data, this guide serves as an authoritative reference for the characterization and

utilization of this versatile molecule. The causality behind experimental choices and data

interpretation is emphasized to foster a deeper understanding of its structural and electronic

properties.
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Introduction: The Molecular Profile
5-Bromo-2-hydroxy-3-nitrobenzaldehyde (C₇H₄BrNO₄) is a polysubstituted aromatic

aldehyde with a molecular weight of approximately 246.02 g/mol .[1][2] Its structure is

characterized by a benzaldehyde core functionalized with a hydroxyl group, a bromine atom,

and a nitro group. This unique combination of electron-donating (hydroxyl) and electron-

withdrawing (nitro, bromo, aldehyde) groups creates a distinct electronic environment, making it

a valuable precursor for synthesizing a wide array of derivatives, including Schiff bases, which

are investigated for their diverse biological activities.[3] The precise characterization of this

molecule is paramount for its effective use in synthetic pathways, and spectroscopic analysis is

the cornerstone of this process.

Figure 1: Molecular Structure of 5-Bromo-2-hydroxy-3-nitrobenzaldehyde

Synthesis and Purification: A Note on Provenance
While this guide focuses on spectral data, understanding the compound's origin is crucial for

interpreting potential impurities. A common synthetic route involves the controlled nitration of 5-

bromosalicylaldehyde. This electrophilic aromatic substitution is directed by the activating

hydroxyl group and deactivating bromo and aldehyde groups. The reaction is typically

performed at low temperatures (e.g., 0-10°C) using a nitrating agent like nitric acid in a suitable

solvent system to prevent over-nitration and side reactions.[4]

Illustrative Synthetic Workflow:
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Figure 2: Generalized workflow for the synthesis of the title compound.
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Post-synthesis, purification via recrystallization is essential to remove isomers and unreacted

starting materials, ensuring the spectral data obtained is representative of the pure compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides unparalleled insight into the carbon-hydrogen framework of a

molecule. For 5-Bromo-2-hydroxy-3-nitrobenzaldehyde, both ¹H and ¹³C NMR are

indispensable for structural confirmation.

¹H NMR Spectral Analysis
The proton NMR spectrum is anticipated to show four distinct signals corresponding to the

aldehyde, hydroxyl, and two aromatic protons. The strong deshielding effects of the aldehyde

and nitro groups, coupled with the positions of the protons on the aromatic ring, result in a

predictable downfield spectrum.

Table 1: Predicted ¹H NMR Spectral Data
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Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Rationale

-CHO ~10.2 Singlet (s) 1H

The aldehyde
proton is
highly
deshielded by
the carbonyl
group and is
typically found
far downfield.
[5]

-OH ~11.0-12.0
Broad Singlet (br

s)
1H

Intramolecular

hydrogen

bonding with the

aldehyde's

carbonyl oxygen

deshields this

proton

significantly and

often leads to a

broad signal.

Ar-H (at C6) ~8.2 Doublet (d) 1H

This proton is

ortho to the

electron-

withdrawing

aldehyde group

and meta to the

nitro group,

leading to a

downfield shift. It

is coupled to the

H at C4.
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| Ar-H (at C4) | ~8.0 | Doublet (d) | 1H | This proton is ortho to the bromine and meta to the

aldehyde group. It is coupled to the H at C6. |

¹³C NMR Spectral Analysis
The ¹³C NMR spectrum will display seven unique carbon signals, as each carbon atom in the

molecule resides in a chemically distinct environment due to the asymmetrical substitution

pattern.

Table 2: Predicted ¹³C NMR Spectral Data

Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Rationale

C=O (Aldehyde) ~190

The carbonyl carbon is
highly deshielded and
appears significantly
downfield.

C-OH ~155-160

The carbon bearing the

hydroxyl group is deshielded

by the oxygen atom.

C-NO₂ ~140

The carbon attached to the

nitro group is deshielded by

the electron-withdrawing effect

of the group.

C-H (Aromatic) ~130-135
Aromatic carbons attached to

hydrogen.

C-H (Aromatic) ~125-130
Aromatic carbons attached to

hydrogen.

C-Br ~115

The carbon attached to

bromine experiences a

moderate deshielding effect.

| C-CHO | ~120 | The carbon to which the aldehyde group is attached. |
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Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of purified 5-Bromo-2-hydroxy-3-
nitrobenzaldehyde in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or

DMSO-d₆). The choice of solvent is critical; DMSO-d₆ is often preferred for its ability to

dissolve polar compounds and to observe exchangeable protons like -OH.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ

0.00 ppm).

Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire the spectrum on a high-

field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Parameters: Typical acquisition parameters include a 30-45° pulse angle, a

relaxation delay of 1-2 seconds, and acquisition of 16-32 scans.

¹³C NMR Parameters: For ¹³C NMR, a larger number of scans (e.g., 1024 or more) is

typically required due to the low natural abundance of the ¹³C isotope. Proton decoupling is

used to simplify the spectrum to singlets.

Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier

transform, followed by phase and baseline correction. Integrate the signals in the ¹H NMR

spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful technique for identifying the functional groups within a molecule

by measuring the absorption of infrared radiation, which excites molecular vibrations. The IR

spectrum of 5-Bromo-2-hydroxy-3-nitrobenzaldehyde is rich with characteristic absorption

bands.

The presence of an intramolecular hydrogen bond between the phenolic -OH and the aldehyde

C=O group is a dominant feature, causing a significant broadening of the O-H stretching band

and a lowering of the C=O stretching frequency compared to non-hydrogen-bonded analogues.

[6][7]

Table 3: Key FT-IR Absorption Bands
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Wavenumber
(cm⁻¹)

Intensity
Vibrational
Assignment

Causality

~3100-3400 Broad, Medium
O-H stretch
(phenolic)

The broadness is a
classic indicator of
strong
intramolecular
hydrogen bonding.

~3050-3100 Weak-Medium Aromatic C-H stretch

Characteristic of C-H

bonds on the benzene

ring.

~2750, ~2850 Weak Aldehyde C-H stretch

Fermi resonance often

results in two weak

bands for the

aldehyde C-H stretch.

[6]

~1660-1680 Strong
C=O stretch

(aldehyde)

The frequency is

lowered from the

typical ~1700 cm⁻¹

due to conjugation

and intramolecular

hydrogen bonding,

which weakens the

C=O double bond.[6]

~1520-1560, ~1330-

1370
Strong

Asymmetric &

Symmetric NO₂

stretch

These two strong

absorptions are

characteristic of the

nitro group.

~1580, ~1470 Medium-Strong Aromatic C=C stretch
Skeletal vibrations of

the benzene ring.

~1200-1250 Medium C-O stretch (phenolic)

Stretching vibration of

the carbon-oxygen

bond of the phenol.
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| ~550-650 | Medium-Weak | C-Br stretch | Characteristic absorption for a carbon-bromine

bond. |

Experimental Protocol: FT-IR Spectroscopy (KBr Pellet
Method)
This protocol is a self-validating system as the quality of the resulting spectrum (e.g., flat

baseline, sharp peaks, absence of water/CO₂ bands) directly reflects the precision of the

execution.

Sample Preparation: Grind 1-2 mg of the dry, purified compound with ~150 mg of dry, IR-

grade potassium bromide (KBr) using an agate mortar and pestle. The goal is to create a

fine, homogeneous powder to minimize light scattering.

Pellet Formation: Transfer the powder to a pellet-pressing die. Place the die under a

hydraulic press and apply 8-10 tons of pressure for several minutes to form a thin,

transparent pellet. A transparent pellet is crucial for allowing maximum light transmission.

Instrument Purge: Ensure the FT-IR spectrometer's sample compartment is purged with dry

nitrogen or air to minimize atmospheric H₂O and CO₂, which absorb strongly in the IR region.

Background Scan: Perform a background scan with an empty sample compartment. This

scan is stored and automatically subtracted from the sample scan to remove instrument and

atmospheric contributions.

Data Acquisition: Place the KBr pellet in the sample holder. Acquire the spectrum, typically

over a range of 4000–400 cm⁻¹ with a resolution of 4 cm⁻¹. Co-add 16 to 32 scans to

improve the signal-to-noise ratio.[8]

Data Processing: The resulting spectrum should be baseline-corrected and the peaks

labeled with their corresponding wavenumbers.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule

and its fragments, allowing for the determination of the molecular weight and elucidation of the

molecular structure.
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For 5-Bromo-2-hydroxy-3-nitrobenzaldehyde, the most striking feature will be the isotopic

pattern of the molecular ion peak due to the presence of bromine, which has two major

isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance. This results in two peaks of almost

equal intensity at m/z values separated by 2 Da (M⁺ and M+2).

Table 4: Predicted Mass Spectrometry Data (Electron Ionization)

m/z Value Ion Assignment Rationale for Formation

245 / 247 [M]⁺

Molecular ion peak,
showing the characteristic
1:1 bromine isotope
pattern.

216 / 218 [M - CHO]⁺
Loss of the aldehyde group (29

Da).

199 / 201 [M - NO₂]⁺
Loss of the nitro group (46

Da).

166 [M - Br]⁺ Loss of a bromine radical.

| 138 | [M - Br - CO]⁺ | Subsequent loss of carbon monoxide (28 Da) from the [M - Br]⁺

fragment. |

Fragmentation Pathway Visualization
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Figure 3: A simplified potential fragmentation pathway in EI-MS.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)

Sample Introduction: Introduce a small quantity of the sample (typically in a solvent like

methanol or dichloromethane) into the mass spectrometer, often via a direct insertion probe

or a gas chromatograph (GC-MS).

Ionization: In the ion source, the sample is bombarded with high-energy electrons (typically

70 eV). This process ejects an electron from the molecule, forming a high-energy molecular

ion ([M]⁺).

Fragmentation: The excess energy in the molecular ion causes it to fragment into smaller,

charged ions and neutral radicals in a reproducible manner.
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Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer), which separates them based on their mass-to-charge (m/z) ratio.

Detection: A detector records the abundance of each ion, generating a mass spectrum that

plots ion intensity versus m/z.

Conclusion
The spectroscopic characterization of 5-Bromo-2-hydroxy-3-nitrobenzaldehyde is a definitive

process rooted in the foundational principles of analytical chemistry. The ¹H and ¹³C NMR

spectra confirm the carbon-hydrogen framework, the IR spectrum provides clear evidence of

the key functional groups and intramolecular interactions, and mass spectrometry validates the

molecular weight and offers insight into the molecule's stability and fragmentation patterns.

Together, these techniques provide a comprehensive and self-validating spectral fingerprint,

ensuring the identity and purity of this important synthetic building block for advanced

applications in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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